Cas no 91961-41-0 ( )

  structure
  structure
Product name: 
CAS No:91961-41-0
MF:C12H10ClNO2
MW:235.666302204132
CID:997650
PubChem ID:302902

  Chemical and Physical Properties

Names and Identifiers

    • 2-(1-chloronaphthalen-2-yl)oxyacetamide
    • 3,3-DIETHOXYPROPAN-1-OL
    • NSC190648
    • Acetamide, 2-[(1-chloro-2-naphthalenyl)oxy]-
    • DTXSID70307290
    • NSC-190648
    • 91961-41-0
    • 2-[(1-chloro-2-naphthyl)oxy]acetamide
    • AKOS030220499
    •  
    • Inchi: InChI=1S/C12H10ClNO2/c13-12-9-4-2-1-3-8(9)5-6-10(12)16-7-11(14)15/h1-6H,7H2,(H2,14,15)
    • InChI Key: CIOBWIQLSLWFIY-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC(=C2Cl)OCC(=O)N

Computed Properties

  • Exact Mass: 235.04
  • Monoisotopic Mass: 235.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • Density: 1.332
  • Boiling Point: 470°C at 760 mmHg
  • Flash Point: 238.1°C
  • Refractive Index: 1.642

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